(Z)-3-(1-Benzyl-3-thiophen-2-ylpyrazol-4-yl)-2-cyano-N-(3-methoxypropyl)prop-2-enamide

• IUPAC Name: (Z)-3-(1-benzyl-3-thiophen-2-ylpyrazol-4-yl)-2-cyano-N-(3-methoxypropyl)prop-2-enamide
• InChI: InChI=1S/C22H22N4O2S/c1-28-11-6-10-24-22(27)18(14-23)13-19-16-26(15-17-7-3-2-4-8-17)25-21(19)20-9-5-12-29-20/h2-5,7-9,12-13,16H,6,10-11,15H2,1H3,(H,24,27)/b18-13-
• InChI Key: POHPDDQEPLFWOZ-AQTBWJFISA-N
• Canonical SMILES: COCCCNC(=O)C(=CC1=CN(N=C1C2=CC=CS2)CC3=CC=CC=C3)C#N
• Isomeric SMILES: COCCCNC(=O)/C(=C\C1=CN(N=C1C2=CC=CS2)CC3=CC=CC=C3)/C#N
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol
• CAS No.: 1211960-90-5

Description

(Z)-3-(1-Benzyl-3-thiophen-2-ylpyrazol-4-yl)-2-cyano-N-(3-methoxypropyl)prop-2-enamide is a useful research compound. Its molecular formula is C22H22N4O2S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications

Thiophene Derivatives in Heterocyclic Synthesis

Thiophene derivatives, such as those involving benzo[b]thiophen-2-yl groups, have been utilized in the synthesis of various heterocyclic compounds. These compounds include pyrazoles, isoxazoles, pyrimidines, triazines, pyrazolopyridines, and pyrazolopyrimidines. The synthesis involves coupling reactions with diazo compounds and nitrogen nucleophiles, showcasing the versatility of thiophene derivatives in organic synthesis and potential applications in pharmaceuticals and materials science (Mohareb et al., 2004).

Benzamide Analogs and mGluR Modulation

Benzamide analogs, similar in structure to the compound , have shown significant activity as allosteric modulators of metabotropic glutamate receptors (mGluRs), particularly the mGluR5 subtype. These compounds can potentiate glutamate-induced calcium release in astrocytes, indicating potential therapeutic applications in neurological disorders (De Paulis et al., 2006).

Heterocyclic Dyes and Antimicrobial Activity

Some thiophene-based systems have been developed into polyfunctional dyes and dye precursors with significant antimicrobial activity. These compounds, derived from thiophene systems similar to the one in the target compound, have shown efficacy against various bacterial and fungal strains, suggesting potential applications in antimicrobial textiles and coatings (Shams et al., 2011).

Fluorophoric Applications in Organic Electronics

The use of thiophene and pyrazole derivatives in the synthesis of fluorophores indicates the potential of such compounds in the development of organic electronics, particularly in light-emitting diodes (LEDs) and fluorescence-based sensors. These applications benefit from the tunable optical properties of thiophene-based compounds (Witalewska et al., 2019).

Antiviral and Anticancer Properties

Research into benzamide-based heterocyclic compounds has also revealed significant antiviral activities, particularly against avian influenza, and anticancer properties. These findings highlight the potential of such compounds in developing new therapeutic agents against infectious diseases and cancer (Hebishy et al., 2020).